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Compound of Interest

Compound Name: Thifensulfuron methyl

Cat. No.: B1681301

Introduction

Thifensulfuron-methyl is a selective, post-emergence sulfonylurea herbicide used to manage a
wide range of broadleaf weeds in various crops, including wheat, barley, soybeans, and corn.
[1][2][3] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,
also known as acetohydroxyacid synthase (AHAS).[1][4][5] This enzyme is crucial for the
biosynthesis of essential branched-chain amino acids—valine, leucine, and isoleucine—which
are vital for protein synthesis and cell division.[3][5] By inhibiting ALS, Thifensulfuron-methyl
effectively halts the growth of susceptible weeds, with visible symptoms like discoloration and
necrosis typically appearing within one to three weeks after application.[2][3] The herbicide is
absorbed through both the foliage and roots of the plants.[1][3]

The efficacy of Thifensulfuron-methyl is influenced by environmental conditions; warm, moist
weather promotes its activity, while cold, dry conditions can delay it.[2] For optimal results, it
should be applied to young, actively growing weeds.[2]

Mechanism of Action: ALS Inhibition Pathway

Thifensulfuron-methyl acts by binding to the ALS enzyme, preventing it from synthesizing
essential amino acids. This disruption in protein synthesis leads to the cessation of cell division
and growth, particularly in the plant's meristematic tissues, ultimately causing weed death.[5]
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Caption: Mechanism of Thifensulfuron-methyl via ALS enzyme inhibition.

Experimental Protocols

This section outlines a generalized protocol for conducting a field trial to evaluate the efficacy
and crop safety of Thifensulfuron-methyl.

Objective: To determine the post-emergence efficacy of various rates of Thifensulfuron-methyl
on target broadleaf weeds and to assess the tolerance of the specific crop.

Materials:

» Thifensulfuron-methyl formulation (e.g., 75% Water Dispersible Granule - WDG).[6]
e Adjuvants (e.g., Non-ionic surfactant (NIS), Urea Ammonium Nitrate (UAN)).[7]

o Calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer).

» Personal Protective Equipment (PPE).

e Plot marking stakes and measuring tools.

o Data collection sheets or electronic device.
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Experimental Design:

e The experiment should be established as a randomized complete block design (RCBD) with
three or four replications.[6][8]

o Plot size should be standardized, for example, 100 m2.[6]
e An untreated control plot must be included in each replication for comparison.
Procedure:
» Site Selection and Plot Establishment:
o Select a field with a uniform and known history of broadleaf weed infestation.
o Prepare the seedbed and plant the crop according to standard local practices.
o Mark out the individual plots and blocks according to the experimental design.
e Treatment Application:

o Apply treatments post-emergence when weeds are in the early stages of growth and the
crop is at the labeled growth stage.[6]

o Prepare spray solutions for each treatment, including the herbicide at desired rates (e.qg.,
15, 30, 45, 60 g ai’ha) and any specified adjuvants.[8]

o Calibrate the sprayer to deliver a consistent volume (e.g., 5 gallons per acre) at a specified
pressure.[2]

o Apply the treatments uniformly to their respective plots, avoiding drift to adjacent plots.
» Data Collection:

o Weed Control Efficacy: Assess weed density and/or biomass at set intervals, such as 10,
20, and 30 days after treatment (DAT).[6] Efficacy is typically calculated as a percentage
reduction compared to the untreated control.
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o Crop Injury: Visually assess crop phytotoxicity (e.g., stunting, chlorosis) at regular intervals
(e.g., 7, 14, 28 DAT) using a 0% (no injury) to 100% (crop death) scale.[3][9]

o Yield Data: At crop maturity, harvest the center of each plot and determine the grain yield,
adjusting for moisture content.

Data Analysis:
e Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.[8]

o Use a mean separation test, such as Fisher's Protected LSD at p=0.05, to compare
treatment means.[8]

General Experimental Workflow

The following diagram illustrates the typical workflow for a field efficacy study.
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Caption: A typical workflow for a post-emergence herbicide field trial.
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Data Presentation

The following tables summarize quantitative data from various research studies on the
application of Thifensulfuron-methyl.

Table 1: Efficacy of Thifensulfuron-methyl on Various Weed Species

Application . Weed Control
Crop ) Weed Species Source
Rate (g ai/ha) (%)

Convolvulus

Soybean 30 - 60 arvensis (Field 60 - 96% [8]
bindweed)
Cyperus
Soybean 30-60 rotundus (Purple 49 - 88% [8]
nutsedge)
Portulaca
oleracea
Soybean 30-60 51 - 99% [8]
(Common
purslane)
12 (with Setaria faberi
Corn ) ) ] >95% [10]
Rimsulfuron) (Giant foxtail)

Chenopodium

12 (with
Corn ) album (Common  >95% [10]
Rimsulfuron)
lambsquarters)
Ambrosia
12 (with artemisiifolia
Corn ) Not controlled [10]
Rimsulfuron) (Common
ragweed)

Capsella bursa- o
) ) ) Insufficient
Winter Wheat 20 pastoris, Galium [6]
i control
aparine

| Winter Wheat | 30 - 40 | Broadleaf weeds | Good efficacy |[6] |
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Table 2: Crop Tolerance and Injury from Thifensulfuron-methyl Application

Application Injury

Crop . Observations Source
Rate (g ai/ha) Assessment
Injury
Soybean 22-58 21 DAT increased with  [7]
higher rates.
5-10%
hytotoxicity,
Soybean 60 Visual Py Y [8]
recovered after
~2 weeks.
Injury ranged
Soybean Upto 8.8 30 DAT from 12% to [11]
44%
Not specified
Soybean (GR) (with 7 DAT Up to 14% injury.  [9]
Glyphosate)
Not specified ]
) Injury reduced to
Soybean (GR) (with 28 DAT y 9]
0.
Glyphosate)
Tomato (var. o
6 and 12 1 WAT Up to 38% injury.  [12]
TR122244)
Tomato (var. o
6 and 12 3 WAT 13% injury. [12]

11111120)

| Tomato (processing) | 12 | 7 DAT | Most sensitive varieties showed 1-6% injury. |[13] |

Table 3: Effect of Adjuvants and Tank Mixes on Efficacy and Crop Injury
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o Adjuvant /
Herbicide .
Crop Tank Mix Effect Source
Treatment
Partner
Increased
velvetleaf
Thifensulfuron  + 28% UAN (9 control by 9%;
Soybean ) [71
-methyl L/ha) also increased
soybean
injury.
o Increased
+ Non-ionic
Thifensulfuron- absorption from
Soybean surfactant + 28% ) [7]
methyl <4% to 76% in
UAN
velvetleaf.
Controlled giant
Rimsulfuron + ] foxtail (=89%)
] + Dicamba (280
Corn Thifensulfuron- and common [10]
g/ha)
methyl lambsquarters
(=96%).
) Reduced giant
Rimsulfuron + + Flumetsulam +
] ) foxtail control;
Corn Thifensulfuron- Clopyralid + 2,4- [10]

methyl

D

caused 26% corn

injury.

| Soybean (GR) | Glyphosate | + Thifensulfuron-methyl | Provided equivalent to increased weed

control compared to glyphosate alone. |[9] |

Factors Influencing Efficacy

The effectiveness of Thifensulfuron-methyl is not solely dependent on the application rate but is

modulated by a variety of biological and environmental factors.
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Caption: Key factors that modulate the field efficacy of Thifensulfuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalwarehouse.com [chemicalwarehouse.com]

2. assets.greenbook.net [assets.greenbook.net]

3. Wholesale POMAIS Herbicide Thifensulfuron Methyl 75% WDG 15% WP factory and
suppliers | POMAIS [bigpesticides.com]

4. Thifensulfuron-methyl (Ref: DPX M6316) [sitem.herts.ac.uk]

5. pomais.com [pomais.com]

6. Selectivity and efficacy of thifensulfuron-methyl with adjuvant and without in control of
broadleaf weeds in winter wheat [repository.iuls.ro]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1681301?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681301?utm_src=pdf-custom-synthesis
https://chemicalwarehouse.com/blogs/active-ingredients/thifensulfuron-methyl
https://assets.greenbook.net/L95084.pdf
https://www.bigpesticides.com/herbicide-thifensulfuron-methyl-75-wdg-15-wp-factory-supplier-product/
https://www.bigpesticides.com/herbicide-thifensulfuron-methyl-75-wdg-15-wp-factory-supplier-product/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/635.htm
https://www.pomais.com/mode-of-action-of-metsulfuron-methyl/
https://repository.iuls.ro/xmlui/handle/20.500.12811/3445
https://repository.iuls.ro/xmlui/handle/20.500.12811/3445
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

7. Effects of Additives on the Efficacy, Uptake, and Translocation of the Methyl Ester of
Thifensulfuron | Weed Science | Cambridge Core [cambridge.org]

8. researcherslinks.com [researcherslinks.com]
9. cdnsciencepub.com [cdnsciencepub.com]

10. Rimsulfuron Plus Thifensulfuron-Methyl Combinations with Selected Postemergence
Broadleaf Herbicides in Corn (Zea mays) | Weed Technology | Cambridge Core
[cambridge.org]

11. researchgate.net [researchgate.net]

12. Tolerance of Processing Tomato (Solanum lycopersicum L.) Varieties to Thifensulfuron-
Methyl | Weed Technology | Cambridge Core [cambridge.org]

13. Tolerance of Processing Tomato to Thifensulfuron-Methyl | Weed Technology |
Cambridge Core [cambridge.org]

To cite this document: BenchChem. [Application Notes and Protocols for Thifensulfuron-
methyl in Post-Emergence Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681301#application-of-thifensulfuron-methyl-in-
post-emergence-weed-control-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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